2,2,4,4-Tetramethyloxetan-3-amine hydrochloride
Overview
Description
2,2,4,4-Tetramethyloxetan-3-amine hydrochloride is a chemical compound with the CAS Number: 2173991-84-7 . It has a molecular weight of 165.66 and its IUPAC name is this compound . The compound is typically stored at temperatures between 28 C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H15NO.ClH/c1-6(2)5(8)7(3,4)9-6;/h5H,8H2,1-4H3;1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 165.66 , and it is typically stored at temperatures between 28 C .Scientific Research Applications
Synthesis and Characterization
- Synthesis Methods : One study highlights the synthesis of amine-functionalized colloidal silica, which can be used in various applications. The colloidal silica particles were prepared using tetraethyl orthosilicate and decorated with amino groups using (3-aminopropyl) trimethoxysilane. This method demonstrates a potential application for 2,2,4,4-tetramethyloxetan-3-amine hydrochloride in the synthesis of similar materials (Soto-Cantu et al., 2012).
Chemical Reactions and Processes
- Reduction of Aromatic Nitro Compounds : A process involving 1,1,3,3-tetramethyldisiloxane (TMDS) and Fe(acac)3 has been reported as a method to obtain amines from aromatic nitro compounds, possibly relevant to this compound (Pehlivan et al., 2011).
- Isomerization on Noble Metals : 2,2,4,4-Tetramethyloxetan undergoes isomerization to neopentyl methyl ketone on platinum, palladium, and rhodium catalysts, a process that could be explored further with its amine hydrochloride form (Bartók, 1979).
Biological and Environmental Impact
- Effects on Soil Microbial Populations : The long-term application of 2,4-dichlorophenoxy acetate, a compound with structural similarities, shows impacts on soil microbial populations and biochemical processes, suggesting potential environmental considerations for this compound (Rai, 1992).
Drug Development and Pharmaceutical Research
- Crystal Engineering for Pharmaceuticals : The study of crystal engineering strategies, particularly for amine hydrochlorides with organic acids, provides insight into potential pharmaceutical applications, though not directly related to this compound, it could be relevant for similar compounds (Childs et al., 2004).
Safety and Hazards
properties
IUPAC Name |
2,2,4,4-tetramethyloxetan-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO.ClH/c1-6(2)5(8)7(3,4)9-6;/h5H,8H2,1-4H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYKRJKSEDDBWJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C(O1)(C)C)N)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2173991-84-7 |
Source
|
| Record name | 3-Oxetanamine, 2,2,4,4-tetramethyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2173991-84-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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